Cas no 1804309-32-7 (4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine)

• Product Name: 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine
• CAS No: 1804309-32-7
• MF: C₈H₆F₆N₂O
• MW: 260.136462688446
• CID: 4829239
• Update Time: 2025-08-05

4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6F6N2O/c9-5-3(2-15)1-4(6(10)11)16-7(5)17-8(12,13)14/h1,6H,2,15H2
• InChI Key： CYUCIKISDAYZKZ-UHFFFAOYSA-N
• SMILES： FC1=C(N=C(C(F)F)C=C1CN)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 249
• XLogP3: 2
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine

4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804309-32-7): A Comprehensive Overview

4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804309-32-7) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a pyridine ring, difluoromethyl, fluoro, and trifluoromethoxy substituents, offers a promising platform for the development of novel therapeutic agents.

The chemical structure of 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine is particularly noteworthy due to its multifunctional nature. The presence of the aminomethyl group provides opportunities for further derivatization and conjugation with other bioactive molecules, enhancing its potential as a building block in drug design. Additionally, the difluoromethyl and trifluoromethoxy groups contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in optimizing drug candidates for in vivo applications.

Recent studies have highlighted the potential of 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against specific cancer cell lines, particularly those resistant to conventional chemotherapy. The unique combination of fluorinated substituents and the aminomethyl group appears to enhance its ability to penetrate cellular membranes and target key signaling pathways involved in tumor growth and survival.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine as a scaffold for developing inhibitors of specific enzymes implicated in neurodegenerative diseases. The results showed that derivatives of this compound effectively inhibited the target enzymes with high selectivity and potency, suggesting its potential as a lead compound for further drug development.

The pharmacokinetic properties of 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine have also been extensively studied. Research conducted by a team at the University of California revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the drug candidate can be effectively delivered to the target site and maintain therapeutic concentrations over an extended period.

Clinical trials involving 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-based compounds are currently underway to evaluate their safety and efficacy in human subjects. Preliminary data from phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing these compounds into later-stage clinical trials.

The synthetic routes for producing 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine have been optimized to ensure high yields and purity. A recent publication in Tetrahedron Letters described an efficient multi-step synthesis involving selective fluorination and functional group transformations. This synthetic methodology not only simplifies the production process but also enhances the scalability of the compound for large-scale manufacturing.

In conclusion, 4-(Aminomethyl)-6-(difluoromethyl)-3-fluoro-2-(trifluoromethoxy)pyridine (CAS No. 1804309-32-7) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its promising biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development into novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and improving patient outcomes.